Cas no 940-49-8 (Benzene,[(2-methylpropoxy)methyl]-)

• Product Name: Benzene,[(2-methylpropoxy)methyl]-
• CAS No: 940-49-8
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 810651
• PubChem ID: 70328
• Update Time: 2025-04-19

Benzene,[(2-methylpropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(2-methylpropoxy)methyl]-
• 2-methylpropoxymethylbenzene
• alpha-isobutoxytoluene
• AI3-02698
• i-butyl benzyl ether
• EINECS 213-372-6
• [(2-Methylpropoxy)methyl]benzene
• NSC-406202
• DN3UVV5552
• 940-49-8
• NSC406202
• Benzene, ((2-methylpropoxy)methyl)-
• Benzene, [(2-methylpropoxy)methyl]-
• SCHEMBL2234953
• NS00039945
• (isobutoxymethyl)benzene
• DTXSID10240192
• NSC 406202
• benzyl isobutyl ether

• Inchi： 1S/C11H16O/c1-10(2)8-12-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： ADHMUPZYLITZIH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 164.120115
• Monoisotopic Mass: 164.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Density: 0.9233
• Boiling Point: 212°C (estimate)
• Flash Point: 79.2°C
• Refractive Index: 1.4826

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers